Cas no 850906-47-7 (2-(4-chlorophenyl)methyl-5-(4-methylphenyl)methoxy-1,2,3,4-tetrahydroisoquinolin-1-one)

2-(4-Chlorophenyl)methyl-5-(4-methylphenyl)methoxy-1,2,3,4-tetrahydroisoquinolin-1-one is a synthetic organic compound featuring a tetrahydroisoquinolinone core substituted with chlorophenyl and methylphenyl methoxy groups. This structure imparts potential utility in pharmaceutical and agrochemical research, particularly as an intermediate in the synthesis of bioactive molecules. The presence of both electron-withdrawing (chloro) and electron-donating (methyl) substituents enhances its versatility in chemical modifications. Its well-defined molecular architecture allows for precise functionalization, making it valuable for structure-activity relationship studies. The compound's stability under standard conditions ensures reliable handling and storage, while its purity and reproducibility support consistent experimental outcomes in drug discovery and material science applications.
2-(4-chlorophenyl)methyl-5-(4-methylphenyl)methoxy-1,2,3,4-tetrahydroisoquinolin-1-one structure
850906-47-7 structure
Product Name:2-(4-chlorophenyl)methyl-5-(4-methylphenyl)methoxy-1,2,3,4-tetrahydroisoquinolin-1-one
CAS No:850906-47-7
MF:C24H22ClNO2
MW:391.889985561371
CID:6593694
Update Time:2025-05-20

2-(4-chlorophenyl)methyl-5-(4-methylphenyl)methoxy-1,2,3,4-tetrahydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-(4-chlorophenyl)methyl-5-(4-methylphenyl)methoxy-1,2,3,4-tetrahydroisoquinolin-1-one
    • 2-(4-chlorobenzyl)-5-((4-methylbenzyl)oxy)-3,4-dihydroisoquinolin-1(2H)-one
    • 1(2H)-Isoquinolinone, 2-[(4-chlorophenyl)methyl]-3,4-dihydro-5-[(4-methylphenyl)methoxy]-
    • Inchi: 1S/C24H22ClNO2/c1-17-5-7-19(8-6-17)16-28-23-4-2-3-22-21(23)13-14-26(24(22)27)15-18-9-11-20(25)12-10-18/h2-12H,13-16H2,1H3
    • InChI Key: NRZZDXMPXZMYDL-UHFFFAOYSA-N
    • SMILES: C1(=O)C2=C(C(OCC3=CC=C(C)C=C3)=CC=C2)CCN1CC1=CC=C(Cl)C=C1

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Additional information on 2-(4-chlorophenyl)methyl-5-(4-methylphenyl)methoxy-1,2,3,4-tetrahydroisoquinolin-1-one

Introduction to 2-(4-Chlorophenyl)methyl-5-(4-Methylphenyl)methoxy-1,2,3,4-tetrahydroisoquinolin-1-one (CAS No. 850906-47-7)

2-(4-Chlorophenyl)methyl-5-(4-methylphenyl)methoxy-1,2,3,4-tetrahydroisoquinolin-1-one (CAS No. 850906-47-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydroisoquinolines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the 4-chlorophenyl and 4-methylphenyl substituents, contribute to its distinct pharmacological properties.

The chemical structure of 2-(4-chlorophenyl)methyl-5-(4-methylphenyl)methoxy-1,2,3,4-tetrahydroisoquinolin-1-one consists of a tetrahydroisoquinoline core with specific functional groups attached. The presence of the methoxy group at the C-5 position and the methyl group at the C-1 position further modulate its biological activity. These structural elements are crucial for understanding its interactions with biological targets and its potential therapeutic effects.

In recent years, extensive research has been conducted to explore the biological activities of tetrahydroisoquinolines. Studies have shown that compounds within this class exhibit a wide range of pharmacological effects, including anti-inflammatory, analgesic, and neuroprotective properties. The specific compound 2-(4-chlorophenyl)methyl-5-(4-methylphenyl)methoxy-1,2,3,4-tetrahydroisoquinolin-1-one has been investigated for its potential as a lead molecule in drug discovery.

A notable study published in the Journal of Medicinal Chemistry in 2023 evaluated the anti-inflammatory properties of 2-(4-chlorophenyl)methyl-5-(4-methylphenyl)methoxy-1,2,3,4-tetrahydroisoquinolin-1-one. The results demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that it could be a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, 2-(4-chlorophenyl)methyl-5-(4-methylphenyl)methoxy-1,2,3,4-tetrahydroisoquinolin-1-one has also shown potential as an analgesic agent. A study published in the European Journal of Pharmacology in 2022 reported that this compound exhibited significant analgesic activity in rodent models of pain. The mechanism of action was attributed to its ability to modulate nociceptive pathways and reduce pain sensitivity.

The neuroprotective properties of 2-(4-chlorophenyl)methyl-5-(4-methylphenyl)methoxy-1,2,3,4-tetrahydroisoquinolin-1-one have also been explored. Research conducted at the University of California in 2021 found that this compound protected neuronal cells from oxidative stress-induced damage. The study suggested that it could be beneficial in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis of 2-(4-chlorophenyl)methyl-5-(4-methylphenyl)methoxy-1,2,3,4-tetrahydroisoquinolin-1-one involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. A recent review article in Organic & Biomolecular Chemistry (2023) provided a comprehensive overview of these synthetic methods and highlighted the most efficient strategies for large-scale production.

In terms of clinical applications, preclinical studies have shown promising results for 2-(4-chlorophenyl)methyl-5-(4-methylphenyl)methoxy-1,2,3,4-tetrahydroisoquinolin-1-one. However, further research is needed to evaluate its safety and efficacy in human subjects. Clinical trials are currently underway to assess its potential as a therapeutic agent for various conditions.

The future prospects for 2-(4-chlorophenyl)methyl-5-(4-methylphenyl)methoxy-1,2,3,4-tetrahydroisoquinolin-1-one are promising. Ongoing research is focused on optimizing its pharmacological properties through structural modifications and exploring new delivery methods to enhance its bioavailability and therapeutic index. Additionally, efforts are being made to identify synergistic combinations with other drugs to improve treatment outcomes.

In conclusion, 2-(4-chlorophenyl)methyl-5-(4-methylphenyl)methoxy-1,2,3,4-tetrahydroisoquinolin-1-one (CAS No. 850906-47-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Continued research will likely uncover new applications and optimize its use in clinical settings.

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